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Compound of Interest

Compound Name: Ethynodiol

Cat. No.: B195179

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the mechanism of action of ethynodiol
diacetate, a first-generation synthetic progestin, with a specific focus on its interaction with
progesterone receptors (PRs). It details the metabolic activation, molecular signaling pathways,
physiological outcomes, and the experimental methodologies used to characterize these
interactions.

Introduction: The Prodrug Nature of Ethynodiol
Diacetate

Ethynodiol diacetate is a synthetic progestogen used primarily in hormonal contraception.[1] A
critical aspect of its pharmacology is that it functions as a prodrug. Ethynodiol diacetate itself
possesses virtually no affinity for the progesterone or androgen receptors.[2] Its therapeutic
activity is dependent on its rapid and extensive metabolic conversion to its active metabolite,
norethisterone (also known as norethindrone).[1][3][4] This conversion occurs upon oral
administration, primarily during the first-pass metabolism in the liver.[2] The metabolic cascade
proceeds through the intermediate, etynodiol, before the final oxidation to norethisterone.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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progesterone-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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